Cas no 89379-12-4 (1H-Purine, 2,6,8-tribromo-)

• Product Name: 1H-Purine, 2,6,8-tribromo-
• CAS No: 89379-12-4
• MF: C₅HBr₃N₄
• MW: 356.800237417221
• CID: 602583
• PubChem ID: 23273641
• Update Time: 2025-04-19

1H-Purine, 2,6,8-tribromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 2,6,8-tribromo-
• 2,6,8-tribromo-7H-purine
• DTXSID30632212
• 89379-12-4

• Inchi： 1S/C5HBr3N4/c6-2-1-3(11-4(7)9-1)12-5(8)10-2/h(H,9,10,11,12)
• InChI Key： YYFABSBTYBSQMJ-UHFFFAOYSA-N
• SMILES： BrC1C2=C(N=C(N=1)Br)N=C(N2)Br

Computed Properties

• Exact Mass: 355.77308g/mol
• Monoisotopic Mass: 353.77513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų